![molecular formula C19H19F3N2O B256995 1-Benzyl-4-[2-(trifluoromethyl)benzoyl]piperazine](/img/structure/B256995.png)
1-Benzyl-4-[2-(trifluoromethyl)benzoyl]piperazine
Cat. No. B256995
M. Wt: 348.4 g/mol
InChI Key: UOJHYVAKORDOHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:44]([c:45]1[cH:46][cH:47][cH:48][cH:49][cH:50]1)[N:51]1[CH2:52][CH2:53][NH:54][CH2:55][CH2:56]1.[CH3:23][CH2:24][N:25]=[C:26]=[N:27][CH2:28][CH2:29][CH2:30][N:31]([CH3:32])[CH3:33].[CH:1]([N:2]([CH2:3][CH3:4])[CH:5]([CH3:6])[CH3:7])([CH3:8])[CH3:9].[F:10][C:11]([c:12]1[c:13]([C:14](=[O:15])[OH:16])[cH:17][cH:18][cH:19][cH:20]1)([F:21])[F:22].[O:57]=[CH:58][N:59]([CH3:60])[CH3:61].[OH2:62].[OH:34][n:35]1[c:36]2[c:37]([cH:38][cH:39][cH:40][cH:41]2)[n:42][n:43]1>>[F:10][C:11]([c:12]1[c:13]([C:14](=[O:16])[N:54]2[CH2:53][CH2:52][N:51]([CH2:44][c:45]3[cH:46][cH:47][cH:48][cH:49][cH:50]3)[CH2:56][CH2:55]2)[cH:17][cH:18][cH:19][cH:20]1)([F:21])[F:22]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc(CN2CCNCC2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN=C=NCCCN(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1ccccc1C(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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On1nnc2ccccc21
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(c1ccccc1C(F)(F)F)N1CCN(Cc2ccccc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
